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JNK Inhibitor VIII exhibits high potency and selectivity across the JNK isoforms.

Property JNK1 JNK2 JNK3

Binding Affinity
(Ki)

2 nM
[1]

4 nM [1] 52 nM [1]
[2]

Cellular Activity
(EC₅₀)

Inhibits c-Jun phosphorylation (Ser63) with an EC₅₀ of 920
nM in HepG2 cells [1]

Its key reported functions include:

Suppresses Apoptosis: The inhibitor has been shown to suppress apoptosis, caspase cleavage,
and cytochrome C release [3].

Blocks JNK Phosphorylation: It blocks the phosphorylation of JNK without affecting the expression
of IL-6, IL-8, or COX-2 [3].

Reduces TGF-induced JNK Activation: It has been noted to reduce transforming growth factor-beta
(TGF-β)-induced JNK activation [3].

Preferential Cytotoxicity: It preferentially blocks the growth of PTEN (a tumor suppressor gene)-null
mouse embryonic fibroblasts [1].

Experimental Evidence and Applications

The inhibitor has been utilized in various research contexts to elucidate the role of JNK signaling.
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Research
Area

Findings Citation

Hepatic
Fibrosis

JNK Inhibitor VIII modulated hepatic fibrosis in a study, highlighting the role

of JNK in liver disease.

[3]

Viral
Infection

A study on Yellow Fever Virus found that MEK/ERK, not JNK, activation is

decisive for replication, providing context on pathway specificity.

[3]

Neuronal
Survival

Research on aged sympathetic neurons showed that short-term JNK

inhibition could promote survival and growth.

[3]

Important Research-Use-Only Note

JNK Inhibitor VIII is labeled "For Research Use Only" and is not intended for diagnostic or

therapeutic use in humans [3].

Pathway and Experimental Workflow

The diagram below illustrates the core JNK signaling pathway and the mechanism of JNK Inhibitor VIII,

which provides context for its application in experiments.
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JNK Signaling Pathway and Inhibitor Mechanism
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JNK Inhibitor VIII acts by competitively binding to the ATP-binding site of JNK, preventing its

phosphorylation and subsequent activation of downstream processes like apoptosis and gene expression.

Key Considerations for Researchers

Isoform Selectivity: JNK Inhibitor VIII shows the highest affinity for JNK1 (Ki = 2 nM) and lowest for
JNK3 (Ki = 52 nM) [1] [2]. This property is valuable for dissecting the specific roles of different JNK

isoforms.
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Cellular Context Matters: JNK signaling can have dual roles, promoting either cell survival or

apoptosis depending on the cellular context and stimulation duration [4]. Experimental results should
be interpreted accordingly.

Handling and Storage: As a solid, it should be stored at -20°C, protected from light, and is typically
dissolved in DMSO [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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